Cas no 89895-18-1 (4-(propan-2-yl)pyrrolidin-2-one)

4-(propan-2-yl)pyrrolidin-2-one structure
89895-18-1 structure
Product Name:4-(propan-2-yl)pyrrolidin-2-one
CAS No:89895-18-1
MF:C7H13NO
MW:127.184221982956
MDL:MFCD17167151
CID:2130427
PubChem ID:20976007
Update Time:2024-03-01

4-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-isopropylpyrrolidin-2-one
    • 4-propan-2-ylpyrrolidin-2-one
    • 4-(propan-2-yl)pyrrolidin-2-one
    • Z1259340996
    • MDL： MFCD17167151
    • Inchi： 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)
    • InChI Key： YWJNZEJGGLBELP-UHFFFAOYSA-N
    • SMILES： O=C1CC(CN1)C(C)C

Computed Properties

  • Exact Mass: 127.099714038g/mol
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.8

4-(propan-2-yl)pyrrolidin-2-one Pricemore >>

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4-(propan-2-yl)pyrrolidin-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89895-18-1)4-(propan-2-yl)pyrrolidin-2-one
Order Number:A1093582
Stock Status:in Stock
Quantity:1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:10
Price ($):154.0/471.0/691.0
Email:sales@amadischem.com

4-(propan-2-yl)pyrrolidin-2-one Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:89895-18-1)4-(propan-2-yl)pyrrolidin-2-one
A1093582
Purity:99%/99%/99%
Quantity:1.0g/5.0g/10.0g
Price ($):154.0/471.0/691.0
Email